(2,3-Dichloro-6-nitrophenyl)methanamine hydrochloride

• Molecular Formula: C7H7Cl3N2O2
• Molecular Weight: 257.5 g/mol
• IUPAC Name: (2,3-dichloro-6-nitrophenyl)methanamine;hydrochloride
• InChI: InChI=1S/C7H6Cl2N2O2.ClH/c8-5-1-2-6(11(12)13)4(3-10)7(5)9;/h1-2H,3,10H2;1H
• InChI Key: LBCBXBVKVWSESY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])CN)Cl)Cl.Cl

Description

(2,3-Dichloro-6-nitrophenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C7H7Cl3N2O2 and its molecular weight is 257.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As shown below in the Examples, a preferred process is set forth for making 2-amino-5,6-dichloro-3,4-dihydroquinazoline from commercially available starting materials. In one process 1,2,3-trichlorobenzene is used as the starting material and is nitrated using, for example, nitric/sulfuric acids to form 1,2,3-trichloro-4-nitrobenzene. This compound is then reacted with a cyanating agent such as CuCN to form 2,3-dichloro-6-nitrobenzonitrile. The nitrile is then reacted under reducing conditions using for example B2H6 to form 2,3-dichloro-6-nitrobenzylamine HCl which is then reduced and reacted with CNX to form the desired compound.